Cas no 784146-24-3 (Quinolinium, 1-[(2-boronophenyl)methyl]-6-methyl-, bromide)
784146-24-3 structure
Product Name:Quinolinium, 1-[(2-boronophenyl)methyl]-6-methyl-, bromide
CAS No:784146-24-3
MF:C17H17BBrNO2
MW:358.037383794785
CID:534532
PubChem ID:11233649
Update Time:2025-04-19
Quinolinium, 1-[(2-boronophenyl)methyl]-6-methyl-, bromide Chemical and Physical Properties
Names and Identifiers
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- Quinolinium, 1-[(2-boronophenyl)methyl]-6-methyl-, bromide
- [2-[(6-methylquinolin-1-ium-1-yl)methyl]phenyl]boronic acid,bromide
- DTXSID10459641
- SCHEMBL2332371
- 784146-24-3
- N-(2-boronobenzyl)-6-methylquinolinium bromide
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- Inchi: 1S/C17H17BNO2.BrH/c1-13-8-9-17-14(11-13)6-4-10-19(17)12-15-5-2-3-7-16(15)18(20)21;/h2-11,20-21H,12H2,1H3;1H/q+1;/p-1
- InChI Key: FJNPOTBRPCBUMV-UHFFFAOYSA-M
- SMILES: [Br-].OB(C1C=CC=CC=1C[N+]1=CC=CC2C=C(C)C=CC1=2)O
Computed Properties
- Exact Mass: 357.05357g/mol
- Monoisotopic Mass: 357.05357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 339
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.3Ų
Quinolinium, 1-[(2-boronophenyl)methyl]-6-methyl-, bromide Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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